Cas no 899972-69-1 (5-amino-1-benzyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-benzyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899972-69-1
• MF: C₁₉H₂₁N₅O₃
• MW: 367.401743650436
• CID: 5491328
• Update Time: 2025-06-08

5-amino-1-benzyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-benzyl-N-[(3,4-dimethoxyphenyl)methyl]triazole-4-carboxamide
• 5-amino-1-benzyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H21N5O3/c1-26-15-9-8-14(10-16(15)27-2)11-21-19(25)17-18(20)24(23-22-17)12-13-6-4-3-5-7-13/h3-10H,11-12,20H2,1-2H3,(H,21,25)
• InChI Key： MSEPYFCSVQXPOW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(N)=C(C(NCC2=CC=C(OC)C(OC)=C2)=O)N=N1

Additional information on 5-amino-1-benzyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-benzyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899972-69-1)

The compound 5-amino-1-benzyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 899972-69-1, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of multiple functional groups, including an amino group, a benzyl moiety, and a triazole ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research. Among these, triazoles have emerged as pivotal structures due to their broad spectrum of biological activities. The compound in question incorporates a triazole ring, which is known for its stability and ability to interact with various biological targets. Specifically, the 1H-1,2,3-triazole core is a privileged scaffold in drug discovery, exhibiting properties that make it an attractive candidate for further exploration.

The substituents attached to the triazole ring and the surrounding aromatic systems play a crucial role in determining the biological efficacy of the molecule. The N-(3,4-dimethoxyphenyl)methyl group introduces hydrophobicity and potential interactions with lipophilic pockets of target proteins. Additionally, the 5-amino group provides a site for further derivatization and can influence the compound's solubility and pharmacokinetic properties.

Recent studies have highlighted the importance of benzyl-substituted triazoles in medicinal chemistry. The benzyl group not only enhances the structural complexity but also offers opportunities for selective modifications. This has led to the exploration of various derivatives as potential therapeutic agents. The specific combination of functional groups in 5-amino-1-benzyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit multiple modes of action, making it a promising candidate for treating complex diseases.

The pharmaceutical industry has been increasingly interested in developing small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative disorders. The structural features of this compound make it a potential candidate for investigating its effects on these pathways. For instance, the dimethoxyphenyl moiety is known to interact with certain enzymes and receptors involved in these processes. This has prompted researchers to explore its potential as an anti-inflammatory or anticancer agent.

In vitro studies have begun to shed light on the biological activity of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. These findings are particularly exciting as they provide a foundation for further investigation into its therapeutic potential. Additionally, the compound's stability under various conditions makes it suitable for detailed pharmacokinetic studies.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. These methods include catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies. The successful synthesis of this complex molecule underscores the growing expertise in heterocyclic chemistry and highlights the importance of interdisciplinary collaboration in drug discovery.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility and bioavailability. However, the structural features of 5-amino-1-benzyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide offer opportunities for addressing these issues through chemical modifications. For example, replacing or altering certain substituents can enhance solubility while preserving biological activity. Such modifications are critical for advancing a compound from preclinical to clinical development.

The future direction of research on this compound will likely involve both computational modeling and experimental validation. Computational methods can help predict how the molecule interacts with biological targets at the molecular level. These predictions can then be tested through experimental assays using cell-based or enzyme-based systems. This combined approach will provide a comprehensive understanding of the compound's mechanism of action.

In conclusion, 5-amino-1-benzyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899972-69-1) represents a promising lead in medicinal chemistry with significant potential for further development. Its unique structural features and preliminary biological activity make it an attractive candidate for investigating new therapeutic strategies against various diseases. As research continues to uncover more about its properties and mechanisms of action，this compound is poised to make meaningful contributions to human health.